Cas no 646059-98-5 (3-Picenamine)
3-Picenamine structure
Product Name:3-Picenamine
CAS No:646059-98-5
MF:C22H15N
MW:293.361205339432
CID:421571
PubChem ID:60042396
Update Time:2025-04-19
3-Picenamine Chemical and Physical Properties
Names and Identifiers
-
- 3-Picenamine
- picen-3-amine
- 646059-98-5
- DTXSID10733534
- SCHEMBL6426697
-
- Inchi: 1S/C22H15N/c23-16-7-10-18-15(13-16)6-9-22-20(18)12-11-19-17-4-2-1-3-14(17)5-8-21(19)22/h1-13H,23H2
- InChI Key: NSJJPJYWWKAYMQ-UHFFFAOYSA-N
- SMILES: NC1C=CC2=C(C=1)C=CC1C2=CC=C2C3C=CC=CC=3C=CC=12
Computed Properties
- Exact Mass: 293.12055
- Monoisotopic Mass: 293.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
3-Picenamine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
646059-98-5 (3-Picenamine) Related Products
- 2243-62-1(naphthalene-1,5-diamine)
- 1606-67-3(1-Aminopyrene)
- 613-13-8(2-Aminoanthracene)
- 14923-84-3(1,6-Pyrenediamine)
- 3366-65-2(Phenanthren-2-amine)
- 1892-54-2(Phenanthren-3-amine)
- 947-73-9(9-Aminophenanthrene)
- 91-59-8(naphthalen-2-amine)
- 17075-03-5(4-Aminopyrene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk